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Compound of Interest

Compound Name: Trimethyl(triethylamine)aluminium

Cat. No.: B12655106

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical properties, safety
data, and handling procedures for trimethyl(triethylamine)aluminium. Given the limited
availability of specific safety data for this complex, this guide leverages data from its principal
component, trimethylaluminum (TMA), a pyrophoric and highly reactive organoaluminum
compound. The formation of an adduct with triethylamine modulates its reactivity, but the
fundamental hazards associated with the trimethylaluminum moiety remain a primary
consideration.

Chemical Identification and Properties

The compound of interest is the Lewis acid-base adduct formed between trimethylaluminum
and triethylamine.

Table 1: Chemical Identification

Identifier Value

Chemical Name Trimethyl(triethylamine)aluminium
Synonyms N,N-diethylethanamine;trimethylalumane
CAS Number 20791-15-5[1][2][3][4]

Molecular Formula CoH24AIN[2][5]
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Table 2: Physicochemical Properties

Property Value
Molecular Weight 173.28 g/mol [5]

Colorless liquid (based on properties of similar
Appearance

compounds)

Reacts violently with water and protic solvents.

o The complex is less pyrophoric than neat

Reactivity

trimethylaluminum but should still be handled as

a highly reactive and air-sensitive compound.

Safety Data and Hazard Information

The safety data presented below is primarily based on trimethylaluminum (TMA, CAS No. 75-

24-1), the precursor to the triethylamine complex. The complexation with triethylamine can

reduce the pyrophoricity, but the underlying hazards of TMA should be fully considered.

Table 3: Hazard Identification and GHS Classification (based on Trimethylaluminum)

© 2025 BenchChem. All rights reserved.

2/10 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/73456772
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12655106?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Hazard Class

GHS Classification

Hazard Statement

H224: Extremely flammable

Flammable Liquids Category 1 o
liquid and vapor.[6]
H250: Catches fire
Pyrophoric Liquids Category 1 spontaneously if exposed to
air.[6][7][8][°]
o H260: In contact with water
Substances which, in contact
) ) releases flammable gases
with water, emit flammable Category 1

gases

which may ignite
spontaneously.[6][9]

Skin Corrosion/Irritation

Category 1B

H314: Causes severe skin

burns and eye damage.[6][7]

[8]1°]

Serious Eye Damage/Eye

Irritation

Category 1

H318: Causes serious eye

damage.[9]

Specific Target Organ Toxicity
(Single Exposure)

Category 3 (Respiratory

irritation)

H335: May cause respiratory

irritation.[9]

Table 4: Personal Protective Equipment (PPE) and Handling Precautions
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Control Measure Specification

Must be handled in an inert atmosphere
(glovebox or Schlenk line).[10][11] Work must
be conducted in a certified chemical fume hood.
[10](12]

Engineering Controls

) Chemical splash goggles and a face shield are
Eye/Face Protection )
required.[13]

A flame-resistant lab coat (e.g., Nomex) is
Skin Protection required.[13] Wear nitrile gloves under neoprene

or other chemically resistant gloves.[13]

Use of a self-contained breathing apparatus
Respiratory Protection may be necessary for large-scale work or in

case of a spill.

Do not work alone when handling this
] compound.[10] All glassware must be oven-
Handing . .
dried to remove moisture.[13] Use only non-

sparking tools.[9]

Experimental Protocols and Handling Procedures

The following protocols are generalized for the safe handling of pyrophoric organoaluminum
reagents like trimethyl(triethylamine)aluminium.

Protocol 1: Transfer of Trimethyl(triethylamine)aluminium using a Syringe
e Preparation:

o Ensure all glassware is oven-dried and cooled under an inert atmosphere (nitrogen or

argon).
o Work in a fume hood with the sash at the lowest possible position.[11]

o Have a container of dry sand or other non-combustible absorbent material readily
available for spills.[11]
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 Inert Atmosphere:

o The reagent bottle should be equipped with a septum.

o Purge the bottle with an inert gas.

e Syringe Preparation:

o Use a gas-tight syringe with a needle long enough to reach the liquid.

o Flush the syringe with inert gas at least three times.[11]

e Transfer:

o Insert the needle of the inert gas line into the septum of the reagent bottle, ensuring it is
above the liquid level.

o Insert the syringe needle into the septum and below the liquid level.

o Slowly draw the desired volume of the reagent into the syringe.

o Remove the syringe and quickly insert it into the septum of the reaction flask, which is also
under an inert atmosphere.

o Dispense the reagent into the reaction flask.

e Quenching:

o Any excess reagent in the syringe should be quenched by slowly adding it to a flask
containing an inert, high-boiling solvent (e.g., heptane) and then slowly adding a long-
chain alcohol (e.g., isopropanol).

Logical Workflow for Handling Pyrophoric Reagents
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Caption: Workflow for the safe handling of pyrophoric organoaluminum compounds.

Applications in Synthesis

Trimethylaluminum and its adducts are versatile reagents in organic and organometallic
synthesis. They serve as precursors for catalysts, in methylation reactions, and in the synthesis
of other organometallic compounds.
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Reaction Pathway: Synthesis of Methylaluminoxane (MAO)

Trimethylaluminum is a key starting material for the production of methylaluminoxane (MAO), a
co-catalyst used in olefin polymerization. The reaction involves the controlled hydrolysis of
trimethylaluminum.

Trimethylaluminum
(Al2(CHs)s)

Byproduct

Methane

(CHa)

Click to download full resolution via product page
Caption: Simplified reaction pathway for the synthesis of MAO from trimethylaluminum.

The use of the triethylamine adduct can provide a more controlled reaction due to the reduced

reactivity of the aluminum center.

Emergency Procedures

Table 5: First Aid Measures
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Exposure Route First Aid Procedure

Move the person to fresh air. If not breathing,
Inhalation give artificial respiration. Seek immediate
medical attention.[10][14]

Immediately remove contaminated clothing.
) Wash skin with soap and plenty of water for at
Skin Contact ) ) ) )
least 15 minutes. Seek immediate medical

attention.[10][14]

Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, lifting upper and lower

eyelids. Seek immediate medical attention.[14]

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion . . . .
mouth with water. Seek immediate medical

attention.[9]

In the event of a fire, use a dry chemical powder, sand, or dolomite to extinguish. DO NOT USE
WATER as it will react violently with the compound.[9] If a spill occurs, cover it with a non-
combustible absorbent material like dry sand and dispose of it as hazardous waste.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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